5-benzyl-2-[(4-fluorophenyl)amino]-6-methylpyrimidin-4(3H)-one
Overview
Description
5-benzyl-2-[(4-fluorophenyl)amino]-6-methylpyrimidin-4(3H)-one is an important organic compound used in a variety of scientific applications. It is a derivative of pyrimidine and can be synthesized in a variety of ways. This compound has been studied extensively for its potential applications in scientific research, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.
Scientific Research Applications
Chemical Transformations and Syntheses
- 5-Benzyl-2-[(4-fluorophenyl)amino]-6-methylpyrimidin-4(3H)-one has been utilized in various chemical transformations. For example, it has been involved in the transformation of pyrimidin-4(3H)-ones into 1H-imidazoles through treatments with sodium hydroxide and copper(II) chloride, leading to different imidazole derivatives (Ueda, Asai, Oiji, Nagai, Nagatsu, & Sakakibara, 1997).
- One-pot condensation reactions involving this compound have resulted in the synthesis of novel compounds like tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-diones and bis[6-amino-2-methylpyrimidin-4(3H)-ones], highlighting its versatility in organic synthesis (Harutyunyan, Israyelyan, Panosyan, Hakobyan, & Hovsepyan, 2019).
Molecular Structure Analysis
- The molecular structure of derivatives of this compound has been a subject of interest. For instance, the crystal and molecular structures of a related compound, methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate, were studied to understand its formation during the synthesis of antitubercular agents (Richter, Goddard, Schönefeld, Imming, & Seidel, 2023).
Synthetic Methodologies Development
- Various alternative synthesis methods involving this compound have been explored. For instance, the use of 2-amino-6-methylpyrimidin-4(3H)-one as a starting material has been documented for the efficient synthesis of target molecules like aminopyrazolo[4,3-d]pyrimidin-7(6H)-ones (Choi, Kang, & Baek, 2003, 2004).
Drug Development and Biological Activities
- The compound's derivatives have been studied for their potential as antibacterial agents. Electrophilic substitution and treatment with phenolic Mannich bases have been explored to produce derivatives with varying biological activities (Rauckman & Roth, 1980).
- It has also been involved in the synthesis of compounds with potential anticancer activities, as seen in studies where its derivatives were synthesized and evaluated for their effect on cancer cell lines (Selvam, Karthick, Palanirajan, & Ali, 2012).
Advanced Materials and Computational Studies
- Computational studies have been conducted to understand the reactivity of 6-aminopyrimidin-4(3H)-ones, including derivatives of this compound, towards various reactants. This includes theoretical investigations using semiempirical methods to explain its reactivity in chemical reactions (Cobo, Melguizo, Nogueras, Sánchez, Dobado, & Nonella, 1996).
properties
IUPAC Name |
5-benzyl-2-(4-fluoroanilino)-4-methyl-1H-pyrimidin-6-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN3O/c1-12-16(11-13-5-3-2-4-6-13)17(23)22-18(20-12)21-15-9-7-14(19)8-10-15/h2-10H,11H2,1H3,(H2,20,21,22,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNGAHJAMUUZQIO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=N1)NC2=CC=C(C=C2)F)CC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501149195 | |
Record name | 4(3H)-Pyrimidinone, 2-[(4-fluorophenyl)amino]-6-methyl-5-(phenylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501149195 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1306739-76-3 | |
Record name | 4(3H)-Pyrimidinone, 2-[(4-fluorophenyl)amino]-6-methyl-5-(phenylmethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1306739-76-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4(3H)-Pyrimidinone, 2-[(4-fluorophenyl)amino]-6-methyl-5-(phenylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501149195 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.